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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro study of
resistance related to "Bdcrb." Given the ambiguity of the term, which can refer to either the
antiviral compound 2-bromo-5,6-dichloro-1-p-d-ribofuranosyl benzimidazole (BDCRB) or the
Breast Cancer Resistance Protein (BCRP/ABCG2), this guide is divided into two sections to
address both possibilities.

Section 1: Investigating Resistance to the Antiviral
Compound BDCRB

BDCRSB is a potent inhibitor of human cytomegalovirus (HCMV) replication. Resistance to
BDCRSB is primarily associated with mutations in the viral UL89 gene, which is involved in viral
DNA maturation. The following protocols are designed to assess BDCRB resistance in HCMV-
infected cell cultures.

Experimental Workflow for BDCRB Resistance Studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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